Cas no 13047-58-0 (DIBUTYLAMINE BENZOATE)

• Product Name: DIBUTYLAMINE BENZOATE
• CAS No: 13047-58-0
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 119233
• PubChem ID: 21977795
• Update Time: 2025-04-18

DIBUTYLAMINE BENZOATE Chemical and Physical Properties

Names and Identifiers

• DIBUTYLAMINE BENZOATE
• benzoic acid,N-butylbutan-1-amine
• CTK0H1788
• DI-n-BUTYLAMMONIUM BENZOATE
• 13047-58-0
• benzoic acid;N-butylbutan-1-amine
• Benzoic acid--N-butylbutan-1-amine (1/1)
• SCHEMBL5862551
• DTXSID50621042

• Inchi： 1S/C8H19N.C7H6O2/c1-3-5-7-9-8-6-4-2;8-7(9)6-4-2-1-3-5-6/h9H,3-8H2,1-2H3;1-5H,(H,8,9)
• InChI Key： SLOGLADXVJGNQE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)=O.N(CCCC)CCCC

Computed Properties

• Exact Mass: 251.18900
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.95190